Cas no 131540-87-9 (6-Chloro-3-(piperazin-1-yl)benzoldisothiazole)

• Product Name: 6-Chloro-3-(piperazin-1-yl)benzoldisothiazole
• CAS No: 131540-87-9
• CID: 824671
• Update Time: 2025-05-20

6-Chloro-3-(piperazin-1-yl)benzoldisothiazole Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-3-(piperazin-1-yl)benzol[d]isothiazole
• 6-chloro-3-piperazin-1-yl-1,2-benzothiazole
• 6-chloro-1,2-benzisothiazol-3-yl piperazine
• 6-Chloro-3-(1-piperazinyl)-1,2-benzisothiazole
• 1-(6-Chloro-1,2-benzisothiazol-3-yl) piperazine
• 6-Chloro-3-(piperazin-1-yl)benzoldisothiazole

• SMILES： c1(Cl)cc2:s:n-c(N3CCNCC3):c2cc1

Computed Properties

• Exact Mass: 253.04400

Experimental Properties

• PSA: 56.40000
• LogP: 2.75310

Additional information on 6-Chloro-3-(piperazin-1-yl)benzoldisothiazole

Introduction to 6-Chloro-3-(piperazin-1-yl)benzoldisothiazole (CAS No. 131540-87-9)

6-Chloro-3-(piperazin-1-yl)benzoldisothiazole, identified by its Chemical Abstracts Service (CAS) number 131540-87-9, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This heterocyclic molecule, featuring a benzoldisothiazole core substituted with a chloro group and a piperazine moiety, has garnered attention due to its structural complexity and potential biological activity. The combination of these functional groups makes it a versatile scaffold for the development of novel therapeutic agents, particularly in addressing complex diseases such as cancer, neurological disorders, and infectious diseases.

The benzoldisothiazole ring system is a privileged structure in medicinal chemistry, known for its ability to interact with biological targets in multiple ways. The presence of the chloro group at the 6-position enhances the electrophilicity of the molecule, facilitating further derivatization and functionalization. Meanwhile, the piperazine nitrogen atoms provide hydrogen bonding capabilities and can form stable interactions with biological macromolecules, particularly proteins involved in signal transduction and enzyme inhibition.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 6-Chloro-3-(piperazin-1-yl)benzoldisothiazole with various protein targets. These studies suggest that the compound may exhibit inhibitory activity against enzymes such as kinases and phosphodiesterases, which are crucial in regulating cellular processes. Additionally, the piperazine moiety has been shown to modulate neurotransmitter receptors, making this compound a promising candidate for treating neurological conditions.

In the context of oncology research, 6-Chloro-3-(piperazin-1-yl)benzoldisothiazole has been investigated for its potential to disrupt cancer cell proliferation. Preclinical studies indicate that derivatives of this compound can interfere with key signaling pathways involved in tumor growth and metastasis. The chloro group's ability to participate in nucleophilic substitution reactions allows for the synthesis of analogs with enhanced potency and selectivity against cancer cell lines. Furthermore, the piperazine segment can be tailored to improve solubility and bioavailability, critical factors for drug development.

The synthesis of 6-Chloro-3-(piperazin-1-yl)benzoldisothiazole involves multi-step organic reactions that require precise control over reaction conditions. Key synthetic steps include the formation of the benzoldisothiazole core through cyclization reactions followed by nucleophilic substitution to introduce the chloro group. The introduction of the piperazine moiety typically involves reductive amination or nucleophilic aromatic substitution, depending on the synthetic route chosen. Advances in green chemistry have also influenced these synthetic methodologies, emphasizing sustainable practices such as catalytic processes and solvent-free reactions.

From a pharmacokinetic perspective, 6-Chloro-3-(piperazin-1-yl)benzoldisothiazole exhibits interesting properties that make it an attractive lead compound. The presence of both lipophilic and polar functional groups contributes to moderate oral bioavailability while minimizing off-target effects. Pharmacokinetic studies have revealed that this compound has a reasonable half-life, allowing for once-daily dosing regimens in potential therapeutic applications. Additionally, metabolic stability assays have identified key pathways by which the compound is processed in vivo, providing insights into possible drug-drug interactions.

Investigations into the mechanism of action (MoA) of 6-Chloro-3-(piperazin-1-yl)benzoldisothiazole have uncovered several promising avenues for therapeutic intervention. For instance, its interaction with ATP-binding sites on kinases suggests potential as an inhibitor of aberrantly activated signaling cascades in cancer cells. Moreover, its ability to modulate neurotransmitter receptors has implications for treating conditions such as depression and epilepsy. These findings underscore the compound's versatility as a pharmacological tool.

The development pipeline for 6-Chloro-3-(piperazin-1-yl)benzoldisothiazole includes several preclinical candidates derived from this scaffold. Researchers are exploring modifications to enhance binding affinity, reduce toxicity, and improve pharmacokinetic profiles. Some derivatives have shown promising results in animal models of cancer and neurological disorders, warranting further investigation into their clinical potential. Collaborative efforts between academic institutions and pharmaceutical companies are accelerating these efforts by leveraging cutting-edge technologies such as high-throughput screening (HTS) and structure-based drug design (SBDD).

The regulatory landscape for novel compounds like 6-Chloro-3-(piperazin-1-yl)benzoldisothiazole is stringent but well-defined. Regulatory agencies require comprehensive data on safety, efficacy, and quality before approving new drugs for human use. Preclinical studies must adhere to Good Laboratory Practice (GLP) guidelines to ensure data integrity and reliability. Once preclinical testing yields positive results, clinical trials are conducted in phases to assess safety and efficacy in human subjects under increasing doses.

The future prospects for 6-Chloro-3-(piperazin-1-yl)benzoldisothiazole are bright given its structural features and demonstrated biological activity. Continued research into its derivatives may uncover new therapeutic applications beyond oncology and neurology. Advances in biotechnology have also opened doors for gene therapy approaches that could complement small-molecule drugs like this one by targeting underlying genetic defects responsible for disease progression.

In conclusion,6-Chloro-3-(piperazin-1-yibenzoldisothiazole (CAS No. 131540--87--9) represents an important advancement in pharmaceutical chemistry with significant potential across multiple therapeutic areas Its unique structural features make it a valuable scaffold for drug discovery efforts aimed at addressing unmet medical needs Current research efforts are focused on optimizing its pharmacological properties through rational design strategies ensuring that it progresses towards clinical development where it could ultimately benefit patients worldwide